3-Chloro-4'-(4-methylpiperazinomethyl) benzophenone
Overview
Description
“3-Chloro-4’-(4-methylpiperazinomethyl) benzophenone”, also known as CMMPB, is a synthetic compound that belongs to the benzophenone family. It has a CAS Number of 898783-61-4 and a molecular formula of C19H21ClN2O .
Molecular Structure Analysis
The molecular structure of “3-Chloro-4’-(4-methylpiperazinomethyl) benzophenone” is represented by the InChI code:1S/C19H20ClFN2O/c1-22-8-10-23(11-9-22)13-14-2-4-15(5-3-14)19(24)16-6-7-18(21)17(20)12-16/h2-7,12H,8-11,13H2,1H3 . This indicates the presence of a benzophenone core structure with a 4-methylpiperazinomethyl group at the 4’ position and a chlorine atom at the 3 position.
Scientific Research Applications
Pharmaceutical Research
This compound is utilized in the development of new pharmaceuticals. Its structure is conducive to binding with various biological targets, which can be exploited to create drugs with specific actions, such as enzyme inhibitors or receptor agonists .
Material Science
In material science, this benzophenone derivative can be used to synthesize advanced polymers. Its chloro and methylpiperazinomethyl groups may improve the polymers’ stability and durability, making them suitable for high-performance materials .
Analytical Chemistry
As a standard in analytical chemistry, this compound helps in the calibration of analytical instruments. Its unique spectral properties allow for precise measurements and quality control in chemical analysis .
Cancer Research
Researchers are exploring its potential in cancer therapy. The compound’s ability to interact with specific proteins could lead to the development of targeted cancer treatments, minimizing damage to healthy cells .
Neuroscience
In neuroscience, it serves as a tool to study neurotransmitter systems. Its structural similarity to certain neurotransmitters allows scientists to trace neural pathways and understand neurological disorders .
Environmental Science
This benzophenone derivative is used to trace environmental pollutants. Its chemical signature helps in tracking the distribution and concentration of contaminants in various ecosystems .
Agricultural Chemistry
In agricultural chemistry, it’s being studied for its potential use in pest control. The compound could be a precursor to safer, more effective pesticides that target specific pests without harming beneficial insects .
Chemical Synthesis
It’s a valuable intermediate in organic synthesis. Chemists utilize it to construct complex molecules, which can lead to the discovery of new compounds with diverse applications .
properties
IUPAC Name |
(3-chlorophenyl)-[4-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O/c1-21-9-11-22(12-10-21)14-15-5-7-16(8-6-15)19(23)17-3-2-4-18(20)13-17/h2-8,13H,9-12,14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCSKJBREPSXYHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=CC=C(C=C2)C(=O)C3=CC(=CC=C3)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10642970 |
Source
|
| Record name | (3-Chlorophenyl){4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10642970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
328.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
898783-61-4 |
Source
|
| Record name | Methanone, (3-chlorophenyl)[4-[(4-methyl-1-piperazinyl)methyl]phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898783-61-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3-Chlorophenyl){4-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10642970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4'-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-4-thiomethyl benzophenone](/img/structure/B1614167.png)
![2-[8-(1,4-Dioxa-8-azaspiro[4.5]decyl)methyl]-3'-trifluorobenzophenone](/img/structure/B1614182.png)